Cas no 74925-37-4 (3-Pyridinecarboxylicacid, 6-methoxy-, ethyl ester)

• Product Name: 3-Pyridinecarboxylicacid, 6-methoxy-, ethyl ester
• CAS No: 74925-37-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD06204771
• CID: 574999
• PubChem ID: 295868
• Update Time: 2025-05-24

3-Pyridinecarboxylicacid, 6-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 6-methoxy-, ethyl ester
• ethyl 6-methoxypyridine-3-carboxylate
• 2-Methoxy-5-carbethoxypyridin
• AC1L6P3V
• c1-3-13-9(11)7-4-5-8(12-2)10-6-7
• C9H11NO3
• ethyl 2-methoxypyridine-5-carboxylate
• ethyl 6-methoxynicotinate
• Ethyl-6-methoxypyridin-3-carboxylat
• h4-6H,3H2,1-2H
• NSC165485
• NSC-165485
• SCHEMBL10972399
• Ethyl6-methoxynicotinate
• 74925-37-4
• DTXSID90304347
• MFCD06204771
• AB10014
• AKOS006228848
• InChI=1/C9H11NO3/c1-3-13-9(11)7-4-5-8(12-2)10-6-7/h4-6H,3H2,1-2H

• MDL： MFCD06204771
• Inchi： 1S/C9H11NO3/c1-3-13-9(11)7-4-5-8(12-2)10-6-7/h4-6H,3H2,1-2H3
• InChI Key： SFGDMSHXYHMQKV-UHFFFAOYSA-N
• SMILES： CCOC(C1C=NC(OC)=CC=1)=O

Computed Properties

• Exact Mass: 181.074
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.124
• Boiling Point: 255.4°C at 760 mmHg
• Flash Point: 108.3°C
• Refractive Index: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Pyridinecarboxylicacid, 6-methoxy-, ethyl ester

Recent Advances in the Study of 3-Pyridinecarboxylicacid, 6-methoxy-, ethyl ester (CAS: 74925-37-4)

The compound 3-Pyridinecarboxylicacid, 6-methoxy-, ethyl ester (CAS: 74925-37-4) has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This ester derivative of pyridinecarboxylic acid is particularly noted for its role as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug development, focusing on its pharmacokinetic properties and mechanistic interactions.

One of the key findings from recent research is the compound's ability to act as a precursor in the synthesis of novel anti-inflammatory agents. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-Pyridinecarboxylicacid, 6-methoxy-, ethyl ester exhibit promising COX-2 inhibitory activity, suggesting potential for use in non-steroidal anti-inflammatory drugs (NSAIDs). The study employed molecular docking and in vitro assays to validate these findings, highlighting the compound's structural versatility.

Another notable application of 74925-37-4 is in the field of agrochemicals. Research conducted by the *European Journal of Organic Chemistry* in 2022 revealed that this compound can be modified to produce pesticides with enhanced efficacy and reduced environmental toxicity. The study emphasized the role of the methoxy and ester functional groups in modulating biological activity, providing a foundation for future agrochemical innovations.

In addition to its pharmaceutical and agrochemical uses, 3-Pyridinecarboxylicacid, 6-methoxy-, ethyl ester has been investigated for its potential in material science. A 2023 paper in *ACS Applied Materials & Interfaces* reported its incorporation into polymer matrices to improve thermal stability and mechanical properties. This interdisciplinary approach underscores the compound's broad applicability beyond traditional chemical domains.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 74925-37-4. Recent efforts have focused on green chemistry approaches, such as catalytic esterification, to reduce waste and improve yield. A 2024 review in *Green Chemistry* summarized these developments, advocating for sustainable production methods to meet industrial demand.

In conclusion, 3-Pyridinecarboxylicacid, 6-methoxy-, ethyl ester (CAS: 74925-37-4) represents a versatile and valuable compound in multiple research areas. Ongoing studies continue to uncover its potential, driven by innovations in synthetic chemistry and interdisciplinary collaborations. Future research directions may include exploring its role in targeted drug delivery and advanced material design.